2-Methyl-3,4-dihydro-2H-chromen-3-amine;hydrochloride
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Overview
Description
“2-Methyl-3,4-dihydro-2H-chromen-3-amine;hydrochloride” is a chemical compound with the empirical formula C9H12ClNO . It is a solid substance and is part of a class of compounds known as heterocyclic compounds .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCl.NC1COc2ccccc2C1
. This indicates that the compound contains a nitrogen atom (N) bonded to a chromen ring, which is further connected to a chlorine atom (Cl) through a hydrogen bond .
Scientific Research Applications
Synthesis of Chromene Derivatives
Research into the synthesis and transformation of chromene derivatives has revealed various methods and chemical reactions. For instance, the reaction of 3-nitro-2H-chromenes with aminoenones derived from acetylacetone and cyclic amines has been studied extensively. These reactions often result in the formation of functionalized 2,3,4-trisubstituted chromanes through nucleophilic addition, highlighting the synthetic flexibility of chromene compounds (Korotaev et al., 2013).
Facile Synthesis and Transformation Techniques
There has been significant progress in developing facile synthesis and transformation techniques for chromene derivatives. For example, the synthesis of 4-hydroxy-3-(2-imino ethyl)-2H-chromen-2-ones was achieved using ultrasonic irradiation, offering advantages such as high yield, shorter reaction time, mild conditions, and simple work-up procedures (Huiyana, 2013).
Crystal Structure Analysis
The crystal structure of chromene derivatives is another area of interest. Studies like the crystal structure analysis of 3-[(2,6-dichlorophenyl)(ethoxy)methyl]-4-hydroxy-2H-chromen-2-one provide insight into the molecular conformation, which is crucial for understanding their potential applications in various fields (Manolov et al., 2012).
Design and Synthesis of Hybrid Compounds
The design and synthesis of hybrid compounds based on chromene structures represent a significant advancement in chemical synthesis. For instance, the synthesis of hybrid systems containing pharmacophoric fragments of reagents, such as 4-[(1-oxo-3,4-dihydro-2H-naphmalen-2-ylidene)methyl]benzoic acid, showcases the potential of chromenes in medicinal chemistry and drug design (Ivanova et al., 2019).
Mechanism of Action
Target of Action
Similar compounds, such as coumarins, have been found to interact with a variety of biological targets, including enzymes, receptors, and ion channels .
Mode of Action
Coumarin derivatives have been shown to interact with their targets through various mechanisms, such as inhibition or activation of enzymatic activity, modulation of receptor signaling, and alteration of ion channel conductance .
Biochemical Pathways
Coumarin derivatives have been reported to influence a variety of biochemical pathways, including those involved in inflammation, coagulation, and cellular proliferation .
Result of Action
Coumarin derivatives have been reported to exhibit a range of biological activities, including anti-inflammatory, anti-coagulant, and anti-proliferative effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability, its interaction with its target, and its overall efficacy .
Properties
IUPAC Name |
2-methyl-3,4-dihydro-2H-chromen-3-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO.ClH/c1-7-9(11)6-8-4-2-3-5-10(8)12-7;/h2-5,7,9H,6,11H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDLDHXOEZSTZRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CC2=CC=CC=C2O1)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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